Cas no 183963-27-1 (2,7-Naphthalenedicarboxylic acid, 3-hydroxy-, 7-methyl ester)
183963-27-1 structure
Product Name:2,7-Naphthalenedicarboxylic acid, 3-hydroxy-, 7-methyl ester
CAS No:183963-27-1
MF:C13H10O5
MW:246.215504169464
CID:1382139
Update Time:2024-08-16
2,7-Naphthalenedicarboxylic acid, 3-hydroxy-, 7-methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,7-Naphthalenedicarboxylic acid, 3-hydroxy-, 7-methyl ester
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- Inchi: 1S/C13H10O5/c1-18-13(17)8-3-2-7-6-11(14)10(12(15)16)5-9(7)4-8/h2-6,14H,1H3,(H,15,16)
- InChI Key: XBCVGNNLURFMKZ-UHFFFAOYSA-N
- SMILES: C1=C2C(C=CC(C(OC)=O)=C2)=CC(O)=C1C(O)=O
Computed Properties
- Exact Mass: 245.04497
Experimental Properties
- Density: 1.428±0.06 g/cm3(Predicted)
- Boiling Point: 431.8±35.0 °C(Predicted)
- PSA: 86.66
- pka: 2.82±0.30(Predicted)
2,7-Naphthalenedicarboxylic acid, 3-hydroxy-, 7-methyl ester Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
183963-27-1 (2,7-Naphthalenedicarboxylic acid, 3-hydroxy-, 7-methyl ester) Related Products
- 2150-46-1(Methyl 2,5-dihydroxybenzoate)
- 118-58-1(Benzyl salicylate)
- 118-61-6(Ethyl salicylate)
- 119-36-8(Methyl salicylate)
- 2150-47-2(Methyl 2,4-dihydroxybenzoate)
- 4670-56-8(Methyl 4-Methylsalicylate)
- 606-45-1(Methyl 2-methoxybenzoate)
- 87-28-5(Glycol salicylate)
- 2150-45-0(Methyl 2,6-dihydroxybenzoate)
- 883-99-8(Methyl 3-hydroxy-2-naphthoate)
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